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Compound of Interest

Compound Name:
Quinoline, 4-chloro-7-ethoxy-2-

methyl-

CAS No.: 66735-23-7

Cat. No.: B12122653

Get Quote

Technical Guide: 7-Ethoxy-2-methyl-4-
chloroquinoline
Executive Summary
7-Ethoxy-2-methyl-4-chloroquinoline is a functionalized quinoline derivative serving as a

versatile electrophile in medicinal chemistry. Characterized by a reactive chlorine atom at the

C4 position and an electron-donating ethoxy group at C7, this scaffold is primed for

Nucleophilic Aromatic Substitution (

). It acts as a key intermediate in the development of tyrosine kinase inhibitors (analogous to
the 6,7-dimethoxy quinoline core of Cabozantinib) and receptor antagonists.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property Data

IUPAC Name 4-chloro-7-ethoxy-2-methylquinoline

Common Name 4-Chloro-7-ethoxyquinaldine

CAS Number
Not widely indexed (Analogous to 4-chloro-7-

methoxyquinoline, CAS 68500-37-8)

Molecular Formula

Molecular Weight 221.68 g/mol

SMILES CCOc1cc2nc(C)cc(Cl)c2cc1

Appearance Off-white to pale yellow crystalline solid

Melting Point
78–82 °C (Predicted based on methoxy

homolog)

Solubility
Soluble in DCM, Chloroform, Ethyl Acetate;

Insoluble in Water

Reactivity
High susceptibility to nucleophilic attack at C4;

acid-sensitive ether linkage

Synthetic Pathway: The Conrad-Limpach
Protocol[7][8]
The most robust synthesis of 7-ethoxy-2-methyl-4-chloroquinoline utilizes the Conrad-Limpach

synthesis, which ensures high regioselectivity for the 7-substituted isomer when starting from

m-substituted anilines.

Retrosynthetic Analysis
The synthesis disconnects into two phases:

Ring Construction: Condensation of 3-ethoxyaniline with ethyl acetoacetate, followed by

thermal cyclization.

Functionalization: Deoxychlorination of the resulting 4-quinolinol.
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Detailed Experimental Protocol
Phase 1: Formation of the Enamine (Schiff Base)

Reagents: 3-Ethoxyaniline (1.0 eq), Ethyl acetoacetate (1.1 eq), Benzene or Toluene

(Solvent), Cat. Acetic Acid.

Procedure:

Charge a round-bottom flask equipped with a Dean-Stark trap with 3-ethoxyaniline and

ethyl acetoacetate in toluene.

Add a catalytic amount of acetic acid (0.5 mL).

Reflux at 110°C for 4–6 hours until the theoretical amount of water is collected in the trap.

Concentrate the solvent in vacuo to yield the crude

-anilino-crotonate (enamine).

Phase 2: Thermal Cyclization (Conrad-Limpach)
Reagents: Dowtherm A (Diphenyl ether/Biphenyl eutectic mixture).[1]

Critical Parameter: Temperature must exceed 250°C to favor the kinetic 4-hydroxy product

over the thermodynamic 2-hydroxy (amide) product.

Procedure:

Heat Dowtherm A (10 volumes) to a rolling boil (~250°C).

Add the crude enamine dropwise to the boiling solvent. Rapid addition is crucial to prevent

polymerization.

Maintain reflux for 30–60 minutes. Ethanol byproduct flashes off.

Cool to room temperature. The product, 7-ethoxy-2-methylquinolin-4-ol, typically

precipitates.

Filter and wash with hexanes to remove Dowtherm A.
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Phase 3: Deoxychlorination
Reagents: Phosphorus Oxychloride (

, neat or in Toluene).

Procedure:

Suspend the dried 4-quinolinol in

(5.0 eq).

Reflux at 105°C for 2–3 hours. The solid will dissolve as the reaction proceeds.

Quenching (Hazard): Cool the mixture and slowly pour onto crushed ice/ammonia water.

Exothermic reaction.

Extract with Dichloromethane (DCM), dry over

, and concentrate.

Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography (0-

20% EtOAc in Hexanes).

Mechanistic Visualization
The following diagram illustrates the Conrad-Limpach mechanism and the subsequent

chlorination, highlighting the regioselective ring closure para to the ethoxy group.
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Figure 1: Step-wise synthetic pathway from 3-ethoxyaniline to the target 4-chloroquinoline.

Reactivity & Applications
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The 4-chloro substituent is highly labile due to the electron-deficient nature of the pyridine ring

in the quinoline system. The 7-ethoxy group donates electron density into the benzene ring but

does not deactivate the C4 position significantly enough to prevent substitution.

Nucleophilic Aromatic Substitution ( )
The primary utility of this scaffold is the displacement of the chloride by amines, phenols, or

thiols.

Conditions: Reflux in Isopropanol or Ethanol (for amines);

in DMF (for phenols).

Catalysis: Acid catalysis (HCl) often accelerates the reaction with anilines by protonating the

quinoline nitrogen, increasing the electrophilicity at C4.

Application Workflow

Functionalization Pathways
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Figure 2: Functionalization pathways transforming the chloro-quinoline core into bioactive

targets.

Safety & Handling
Phosphorus Oxychloride (
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): Highly corrosive and reacts violently with water. All chlorination reactions must be
performed under an inert atmosphere (Nitrogen/Argon) in a fume hood.

Quinoline Derivatives: Generally irritants. Avoid inhalation of dust.[2]

Waste Disposal: Quench

residues slowly into alkaline ice water before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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